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Compound of Interest

Compound Name: N-Boc-N-methylethylenediamine

Cat. No.: B131509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Boc-N-methylethylenediamine is a versatile mono-protected diamine building block crucial

in organic synthesis, particularly in the fields of medicinal chemistry and materials science.[1][2]

[3] Its structure, featuring a primary amine and a Boc-protected secondary amine, allows for

selective and sequential functionalization, making it an invaluable intermediate for constructing

complex molecules with defined architectures.[2] This guide provides a comprehensive

overview of its chemical properties, a detailed synthesis protocol, and its applications as a key

synthetic intermediate.

Core Molecular and Physical Properties
N-Boc-N-methylethylenediamine, also known by its IUPAC name tert-butyl N-(2-aminoethyl)-

N-methylcarbamate, is a liquid at room temperature.[1][4] Its key properties are summarized

below.
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Property Value Source(s)

Molecular Formula C₈H₁₈N₂O₂ [1][4][5][6][7]

Molecular Weight 174.24 g/mol [1][4][5][6]

CAS Number 121492-06-6 [4][5][6]

Appearance Liquid [1][8]

Density 0.975 g/mL at 20 °C [1][7][8]

Boiling Point 79 °C at 0.4 mmHg [1][7]

Refractive Index n20/D 1.447 [8]

Flash Point >100 °C (>212 °F) - closed cup [8]

Synthesis and Reaction Workflow
The strategic utility of N-Boc-N-methylethylenediamine stems from the tert-butyloxycarbonyl

(Boc) protecting group.[2] This group is stable under various reaction conditions but is easily

removed under acidic conditions, enabling chemists to selectively unmask the secondary

amine for subsequent reactions after the primary amine has been functionalized.[2]

The logical workflow for the synthesis and subsequent functionalization of N-Boc-N-
methylethylenediamine is depicted below. It begins with the selective protection of one amine

group, followed by two distinct pathways for building molecular complexity.
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Synthesis

Synthetic Application Pathways

Pathway A: Primary Amine Functionalization

Pathway B: Secondary Amine Functionalization
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Synthesis and Application Workflow of N-Boc-N-methylethylenediamine.
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Experimental Protocol: Synthesis
The most common method for preparing N-Boc-N-methylethylenediamine involves the direct

carbamate protection of N-methylethylenediamine using di-tert-butyl dicarbonate (Boc₂O).[2]

Careful control of stoichiometry is crucial to minimize the formation of the di-Boc protected

byproduct.[2]

Objective: To synthesize tert-butyl N-(2-aminoethyl)-N-methylcarbamate.

Materials:

N-methylethylenediamine

Di-tert-butyl dicarbonate (Boc₂O)

Triethylamine (TEA) or another suitable base

Acetonitrile or another suitable aprotic solvent (e.g., Tetrahydrofuran)[9]

Celite

Ethyl acetate

Hexane

Saturated salt water

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: Dissolve N-methylethylenediamine (1.0 eq.) in acetonitrile and cool the

solution to -30 °C in a reaction vessel equipped with a magnetic stirrer.[1]

Base Addition: Add triethylamine (TEA) (1.1 eq.) to the solution.[1]

Boc₂O Addition: Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O) (1.0-1.1 eq.)

dissolved in acetonitrile dropwise to the cooled reaction mixture.[1][2] Maintaining a low
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temperature helps control the selectivity of the reaction.

Reaction: Stir the reaction mixture at room temperature for approximately 2-3 hours.[1]

Monitor the reaction progress using an appropriate technique (e.g., TLC or LC-MS).

Workup:

Once the reaction is complete, remove any insoluble material by filtration through Celite.

[1]

Concentrate the filtrate under reduced pressure to remove the solvent.

Partition the residue between an organic solvent like ether or ethyl acetate and a weak

base solution (e.g., saturated sodium bicarbonate) or water.[9]

Separate the organic layer. Extract the aqueous layer 2-3 times with the organic solvent.

Combine the organic layers, wash with saturated salt water, and dry over an anhydrous

drying agent like MgSO₄.[9]

Purification:

Filter off the drying agent and concentrate the solution under reduced pressure.

Purify the resulting crude product (typically a yellow oil) by silica gel column

chromatography, using an elution gradient such as ethyl acetate/hexane (e.g., starting

from 1:50 and increasing polarity).[1]

Confirmation: Confirm the identity and purity of the final product, N-Boc-N-
methylethylenediamine, using analytical methods such as electrospray ionization mass

spectrometry (ESIMS) and NMR spectroscopy.[1][9] The expected m/z would be 175

(M+H)⁺.[1]

Applications in Research and Development
N-Boc-N-methylethylenediamine is a foundational building block with broad applications:
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Pharmaceutical and Agrochemical Scaffolds: It serves as a key intermediate in synthesizing

complex molecules with biological activity.[2] Its utility lies in allowing for the controlled,

stepwise introduction of the N-methylethylenediamine unit into a larger structure.[2] For

example, it has been used in the synthesis of analogues of the antibiotic Linezolid.[2]

Peptide Synthesis: The compound is effectively integrated into solid-phase peptide synthesis

(SPPS) protocols.[2][3] It can act as a linker or a surrogate for amino acid residues to modify

peptide backbones, which is crucial for developing peptide-based therapeutics.[2][3]

Ligand and Catalyst Preparation: It is employed in the preparation of ligands for use in

coordination chemistry and catalysis, contributing to advancements in materials science.[3]

Bioconjugation: The compound is effective in bioconjugation processes, which involve

attaching biomolecules to other molecules or surfaces, a key technique in drug delivery

systems.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to N-Boc-N-methylethylenediamine:
Properties, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131509#n-boc-n-methylethylenediamine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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